Intrinsic PathwaySynonyms: Mitochondria-dependent Pathway
  • Methylstat
    Methylstat
    • Cat. No.:
    • B608995
    • CAS No.:
    • 1310877-95-2
    • Molecular Formula:
    • C28H31N3O6
    • Molecular Weight:
    • 505.6 g/mol
    Description
    Methylstat is a member of the class of naphthalenes that is naphthalene substituted by a {[(4-{[(4-{hydroxy[(2E)-4-methoxy-4-oxobut-2-enoyl]amino}butyl)amino]methyl}benzyl)oxy]carbonyl}amino group at position 1....
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  • Idasanutlin
    Idasanutlin
    • Cat. No.:
    • B612072
    • CAS No.:
    • 1229705-06-9
    • Molecular Formula:
    • C31H29Cl2F2N3O4
    • Molecular Weight:
    • 616.5 g/mol
    Description
    “]. This pathway induces cell cycle arrest and/or apoptosis in tumor cells expressing functional p53[“].

    In the context of neuroblastoma, a type of cancer that often overexpresses the anti-apoptotic protein B-cell lymphoma/leukemia 2 (BCL-2), Idasanutlin has been identified as a promising resensitizing agent for cells resistant to the BCL-2 inhibitor venetoclax[“]. It induces BAX-mediated apoptosis in venetoclax-resistant neuroblastoma cells in the presence of venetoclax, whereas it causes p21-mediated growth arrest in control cells[“].

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    What is Idasanutlin?

    Idasanutlin is a potent inhibitor of the interaction between p53 and MDM2, which enables re-activation of the p53 pathway[

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  • Milademetan tosylate hydrate
    Milademetan tosylate hydrate
    • Cat. No.:
    • B612073
    • CAS No.:
    • 2095625-97-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.73
    Description
    Milademetan, also known as DS-3032b or DS-3032, is a potent and selective MDM2 inhibitor with potential antineoplastic activity. Upon oral administration, MDM2 inhibitor DS-3032b binds to, and prevents the bindi...
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  • Milademetan tosylate
    Milademetan tosylate
    • Cat. No.:
    • B1193191
    • CAS No.:
    • 1398569-75-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.7 g/mol
    Description
    Milademetan Tosylate is the tosylate form of milademetan, an orally available MDM2 (murine double minute 2) antagonist with potential antineoplastic activity. Upon oral administration, milademetan binds to, and ...
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  • NU-8165
    NU-8165
    • Cat. No.:
    • B1677026
    • CAS No.:
    • Molecular Formula:
    • C24H22ClNO3
    • Molecular Weight:
    • 407.9 g/mol
    Description
    inhibits interaction between MDM2 and p53;  structure in first source
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  • Seratrodast
    Seratrodast
    • Cat. No.:
    • B1681632
    • CAS No.:
    • 112665-43-7
    • Molecular Formula:
    • C22H26O4
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Seratrodast is an organic molecular entity.
    Seratrodast (INN) is a thromboxane receptor antagonist used primarily in the treatment of asthma.
    SERATRODAST is a small molecule drug with a maximum clinical tr...
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  • Serdemetan
    Serdemetan
    • Cat. No.:
    • B2639068
    • CAS No.:
    • 881202-16-0
    • Molecular Formula:
    • C21H22Cl2N4
    • Molecular Weight:
    • 401.34
    Description
    Serdemetan has been used in trials studying the treatment of Neoplasms.
    Serdemetan is an orally bioavailable HDM2 antagonist with potential antineoplastic activity. Serdemetan inhibits the binding of the HDM2...
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  • COTI-2
    COTI-2
    • Cat. No.:
    • B8069349
    • CAS No.:
    • Molecular Formula:
    • C19H22N6S
    • Molecular Weight:
    • 366.5 g/mol
    Description
    Mutant p53 Activator COTI-2 is an orally available third generation thiosemicarbazone and activator of mutant forms of the p53 protein, with potential antineoplastic activity. Upon oral administration, mutant p5...
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  • USP7-797
    USP7-797
    • Cat. No.:
    • B10856675
    • CAS No.:
    • Molecular Formula:
    • C27H28ClN3O3S
    • Molecular Weight:
    • 510.0 g/mol
    Description
    USP7-797 is a useful research compound. Its molecular formula is C27H28ClN3O3S and its molecular weight is 510.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality USP7-797 suitable for many re...
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  • Conessine
    Conessine
    • Cat. No.:
    • B15610077
    • CAS No.:
    • 546-06-5; 5913-82-6; 7511-85-5
    • Molecular Formula:
    • C24H40N2
    • Molecular Weight:
    • 356.6 g/mol
    Description
    Conessine is a steroid alkaloid that is con-5-enine substituted by a N,N-dimethylamino group at position 3. It has been isolated from the plant species of the family Apocynaceae. It has a role as an antibacteria...
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